Cas no 60419-81-0 (3-Methyl-4-phenyl-1H-pyrazol-5-amine)

3-Methyl-4-phenyl-1H-pyrazol-5-amine structure
60419-81-0 structure
Product Name:3-Methyl-4-phenyl-1H-pyrazol-5-amine
CAS No:60419-81-0
MF:C10H11N3
MW:173.214441537857
CID:502016
PubChem ID:599501
Update Time:2025-04-19

3-Methyl-4-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-phenyl-1H-pyrazol-5-amine
    • 1H-Pyrazol-3-amine,5-methyl-4-phenyl-
    • 5-Methyl-4-phenyl-2H-pyrazol-3-ylamine
    • 3(5)-methyl-4-phenyl-1H-pyrazol-5(3)-amine
    • 4-phenyl-3-methyl-5-pyrazoleamine
    • 5-amino-3-methyl-4-phenyl-1H-pyrazole
    • 5-AMINO-3-METHYL-4-PHENYLPYRAZOLE
    • 5-methyl-4-phenyl-1(2)H-pyrazol-3-ylamine
    • 5-Methyl-4-phenyl-2H-pyrazol-3-aMine
    • AKOS 231-04
    • AKOS B035598
    • ASISCHEM C58483
    • CHEMBRDG-BB 4004588
    • IFLAB-BB F0912-0735
    • TIMTEC-BB SBB010561
    • 3-Amino-5-methyl-4-phenyl-1H-pyrazole
    • SR-01000530901
    • 5-Methyl-4-phenyl-1,2-dihydro-3H-pyrazol-3-imine
    • 1H-Pyrazol-3-amine, 5-methyl-4-phenyl-
    • HMS2678A07
    • DB-053614
    • P10151
    • AB00583018-02
    • SR-01000530901-1
    • Pyrazole, 5-amino-3-methyl-4-phenyl-
    • Pyrazole, 3(OR 5)-amino-5(OR 3)-methyl-4-phenyl-
    • ALBB-006621
    • CCG-48710
    • BBL007578
    • IDI1_016723
    • CHEMBL1609052
    • Oprea1_166909
    • AKOS000265012
    • AKOS015898914
    • Maybridge3_005336
    • HMS1446C12
    • SR-01000530901-2
    • FS-1252
    • OC0W48DG01
    • DTXSID80975823
    • 60419-81-0
    • 31924-81-9
    • CS-0206829
    • STK161389
    • 5-Methyl-4-phenyl-2H-pyrazol-3-ylamine, AldrichCPR
    • Q27285561
    • Z57683679
    • UNII-OC0W48DG01
    • 5-methyl-4-phenyl-1H-pyrazol-3-amine
    • SB21940
    • 3-Amino-5-Methyl-4-Phenylpyrazole
    • SCHEMBL544723
    • MLS000718547
    • EN300-41461
    • SMR000290815
    • F0912-0735
    • MFCD00831955
    • MDL: MFCD00831955
    • Inchi: 1S/C10H11N3/c1-7-9(10(11)13-12-7)8-5-3-2-4-6-8/h2-6H,1H3,(H3,11,12,13)
    • InChI Key: UMDNRKCXSUJMCY-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C(N)=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 173.09543
  • Monoisotopic Mass: 173.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.196g/cm3
  • Melting Point: 140-141°C
  • Boiling Point: 368.5ºC at 760 mmHg
  • Flash Point: 204.3ºC
  • Refractive Index: 1.643
  • PSA: 54.7
  • LogP: 2.54850
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Methyl-4-phenyl-1H-pyrazol-5-amine Security Information

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